N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: 1-[2-(4-chlorophenyl)ethyl]-6-oxo-N,N-bis(prop-2-enyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H25ClN2O2/c1-3-12-22(13-4-2)20(25)17-7-10-19(24)23(15-17)14-11-16-5-8-18(21)9-6-16/h3-6,8-9,17H,1-2,7,10-15H2
• InChI Key: FZAJANIESBKECU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)C(=O)C1CCC(=O)N(C1)CCC2=CC=C(C=C2)Cl
• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol

Description

N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide, also known as DACEP, is a compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. It has been shown to increase the levels of acetylcholine and dopamine, which are involved in cognitive function and movement, respectively. This compound also appears to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
In animal studies, this compound has been shown to improve cognitive function, reduce motor deficits, and decrease the severity of seizures. It has also been found to reduce inflammation and oxidative stress in the brain. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide in lab experiments is its high purity and yield, which allows for accurate dosing and reproducibility. However, one limitation is the lack of human clinical data, which makes it difficult to extrapolate the findings to humans.

Future Directions

There are several future directions for the development of N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine its efficacy and safety in humans. Another direction is the exploration of this compound as an anticancer agent, particularly in combination with other chemotherapy drugs. Additionally, the development of analogs of this compound may lead to compounds with improved potency and selectivity.

Synthesis Methods

The synthesis of N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide involves the reaction of 4-chlorophenethylamine with 3-piperidinecarboxylic acid in the presence of a coupling reagent, followed by the addition of diallylamine and subsequent purification steps. This method has been reported to yield this compound in high purity and yield.

Scientific Research Applications

N,N-diallyl-1-[2-(4-chlorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide has been investigated for its potential as a neuroprotective agent in various neurological disorders, including Alzheimer's disease and Parkinson's disease. It has also been studied for its anticonvulsant and analgesic properties. In addition, this compound has been explored as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.